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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentan-1-ol

Cat. No.: B056435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of 2-Ethyl-4-methylpentan-1-ol, a branched-

chain primary alcohol. With full editorial control, this document is structured to deliver in-depth

technical information and practical insights, adhering to the highest standards of scientific

integrity and expertise.

Molecular and Chemical Identity
2-Ethyl-4-methylpentan-1-ol is a C8 alcohol with the chemical formula C₈H₁₈O.[1][2][3][4] Its

IUPAC name is 2-ethyl-4-methylpentan-1-ol. It is also known by several synonyms, including

2-ethyl-4-methyl-1-pentanol and 2-ethylisohexanol.[1][2][3][4]

Molecular Weight: 130.23 g/mol [1][2]

The structure of this molecule, characterized by an ethyl group at the second carbon and a

methyl group at the fourth carbon of the pentanol backbone, gives it distinct physical and

chemical properties.

Structural Visualization
The following diagram illustrates the molecular structure of 2-Ethyl-4-methylpentan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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